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Compound of Interest

Compound Name: 5-Tetradecene, (2)-

Cat. No.: B15182678

In-Depth Technical Guide: cis-5-Tetradecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-5-Tetradecene is an unsaturated hydrocarbon with the molecular formula Ci1aHzs. As a
member of the alkene family, its chemical properties are dictated by the presence of a carbon-
carbon double bond. This technical guide provides a comprehensive overview of the chemical
and physical properties of cis-5-Tetradecene, along with available information on its biological
activities and relevant experimental protocols. This document is intended to serve as a
foundational resource for researchers and professionals in the fields of chemistry,
pharmacology, and drug development who are interested in the potential applications of this
compound.

Chemical and Physical Properties

cis-5-Tetradecene is a long-chain alkene with a cis configuration at the double bond located at
the fifth carbon position. This specific stereochemistry influences its physical properties and
reactivity.
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Property Value Source

CAS Number 41446-62-2 --INVALID-LINK--
Molecular Formula CiaHzs --INVALID-LINK--
Molecular Weight 196.37 g/mol --INVALID-LINK--
IUPAC Name (2)-tetradec-5-ene --INVALID-LINK--

Synthesis and Characterization

The synthesis of cis-5-Tetradecene can be achieved through various established methods for
creating cis-alkenes. A common and effective method is the Wittig reaction, which involves the
reaction of an aldehyde with a phosphorus ylide.

Experimental Protocol: Synthesis via Wittig Reaction

o Preparation of the Ylide: A phosphonium salt, such as butyltriphenylphosphonium bromide, is
treated with a strong base (e.g., n-butyllithium) in an aprotic solvent like tetrahydrofuran
(THF) to generate the corresponding ylide.

o Wittig Reaction: The ylide is then reacted with a suitable aldehyde, in this case, nonanal
(CoH180). The reaction is typically carried out at low temperatures to favor the formation of
the cis-alkene.

e Work-up and Purification: The reaction mixture is quenched with water, and the product is
extracted with an organic solvent. The crude product is then purified using column
chromatography on silica gel to isolate the pure cis-5-Tetradecene.

Characterization

The identity and purity of the synthesized cis-5-Tetradecene can be confirmed using various
spectroscopic technigues.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS analysis will show a distinct
peak corresponding to the retention time of cis-5-Tetradecene, and the mass spectrum will
exhibit a molecular ion peak (M+*) at m/z 196, confirming its molecular weight.[1]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectroscopy will show characteristic signals for the vinylic protons (at the double
bond) in the range of & 5.3-5.5 ppm. The coupling constant between these protons will be
in the range of 4-10 Hz, which is characteristic of a cis-alkene.

o 13C NMR spectroscopy will show signals for the sp? hybridized carbons of the double bond
in the downfield region of the spectrum.

Biological Activity

While specific studies on the biological activity of cis-5-Tetradecene are limited, research on
structurally related long-chain alkenes, such as 1-tetradecene, suggests potential antimicrobial
and anti-inflammatory properties.

Antimicrobial Activity

Studies on 1-tetradecene have demonstrated its ability to inhibit the growth of various
microorganisms.[2]

Microorganism Activity of 1-Tetradecene
Bacillus thuringiensis Inhibitory

Staphylococcus aureus Inhibitory

Escherichia coli No significant inhibition
Candida albicans Inhibitory

Experimental Protocol: Antimicrobial Susceptibility
Testing (Broth Microdilution Method)

This protocol is adapted from studies on 1-tetradecene and can be applied to assess the
antimicrobial activity of cis-5-Tetradecene.

e Preparation of Inoculum: A standardized suspension of the test microorganism (e.g.,
Staphylococcus aureus) is prepared in a suitable broth medium to a concentration of
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approximately 5 x 10> colony-forming units (CFU)/mL.

o Serial Dilutions: A series of twofold dilutions of cis-5-Tetradecene are prepared in a 96-well
microtiter plate using the same broth medium.

 Inoculation: Each well is inoculated with the standardized microbial suspension.

 Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24
hours.

e Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the
lowest concentration of the compound that completely inhibits the visible growth of the
microorganism.

Proposed Signaling Pathway for Antimicrobial
Action

Based on the known mechanisms of other unsaturated hydrocarbons with antimicrobial
properties, a plausible mechanism of action for cis-5-Tetradecene involves the disruption of the
microbial cell membrane.

Click to download full resolution via product page

Caption: Proposed mechanism of antimicrobial action for cis-5-Tetradecene.

Conclusion

cis-5-Tetradecene is a readily synthesizable long-chain alkene with potential for biological
activity, particularly in the antimicrobial and anti-inflammatory arenas. The experimental
protocols and data presented in this guide provide a solid foundation for further research into
the pharmacological properties and potential therapeutic applications of this compound. Future
studies should focus on confirming the biological activities of cis-5-Tetradecene and elucidating
its precise mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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